N-(2,5-dimethylphenyl)-2-((6-(2-methylbenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[6-[(2-methylphenyl)methyl]-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C28H26N4O3S2/c1-18-12-13-20(3)23(14-18)30-26(33)17-36-28-29-15-25-27(31-28)22-10-6-7-11-24(22)32(37(25,34)35)16-21-9-5-4-8-19(21)2/h4-15H,16-17H2,1-3H3,(H,30,33)
• InChI Key: HPJGFDFCXPVHPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC=C3C(=N2)C4=CC=CC=C4N(S3(=O)=O)CC5=CC=CC=C5C
• Molecular Formula: C28H26N4O3S2
• Molecular Weight: 530.7 g/mol

Description

N-(2,5-dimethylphenyl)-2-((6-(2-methylbenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C28H26N4O3S2 and its molecular weight is 530.66. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethylphenyl)-2-((6-(2-methylbenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethylphenyl)-2-((6-(2-methylbenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Compounds with benzothiazole, pyrimidine, and acetamide groups are crucial in the synthesis of novel heterocyclic compounds. These molecules serve as building blocks for designing drugs with potential anti-inflammatory, analgesic, antimicrobial, and anticancer activities. The versatility of these compounds in chemical reactions facilitates the creation of diverse heterocycles, demonstrating their importance in medicinal chemistry and drug development (A. Abu‐Hashem et al., 2020).

Antibacterial and Antifungal Applications

Novel benzothiazole pyrimidine derivatives exhibit significant in vitro antibacterial and antifungal activities, surpassing standard drugs in efficacy against various pathogens. This suggests their potential as new therapeutic agents to combat resistant microbial infections (S. Maddila et al., 2016).

Antioxidant and Antitumor Activities

Benzothiazole derivatives are studied for their antioxidant properties, offering protection in models of acetaminophen-induced hepatotoxicity through inactivation of reactive chemical species. This indicates their potential use in preventing or treating liver damage (Laura C. Cabrera-Pérez et al., 2016). Moreover, novel benzothiazole acetamides with various substitutions show promising antitumor activities, highlighting the potential of such compounds in cancer therapy (Matloob Ahmad et al., 2012).

Ligand-Protein Interactions and Photovoltaic Efficiency

Benzothiazolinone acetamide analogs have been synthesized and analyzed for their ligand-protein interactions, offering insights into their binding affinities and mechanisms of action. Additionally, their potential as photosensitizers in dye-sensitized solar cells (DSSCs) has been explored, suggesting applications beyond pharmaceuticals into renewable energy technologies (Y. Mary et al., 2020).